Cas no 1462950-90-8 (2-Chloro-4-isopropoxy-5-nitropyridine)
1462950-90-8 structure
Product Name:2-Chloro-4-isopropoxy-5-nitropyridine
CAS No:1462950-90-8
MF:C8H9ClN2O3
MW:216.6216609478
CID:4606227
PubChem ID:86697992
Update Time:2024-11-06
2-Chloro-4-isopropoxy-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-5-nitro-4-(propan-2-yloxy)pyridine
- 2-Chloro-4-isopropoxy-5-nitropyridine
- Pyridine, 2-chloro-4-(1-methylethoxy)-5-nitro-
- KRDGKHZNAHNYKH-UHFFFAOYSA-N
- 1462950-90-8
- 2-chloro-5-nitro-4-propan-2-yloxypyridine
- DA-44282
- SCHEMBL15283821
- MFCD28967012
-
- Inchi: 1S/C8H9ClN2O3/c1-5(2)14-7-3-8(9)10-4-6(7)11(12)13/h3-5H,1-2H3
- InChI Key: KRDGKHZNAHNYKH-UHFFFAOYSA-N
- SMILES: C1(Cl)=NC=C([N+]([O-])=O)C(OC(C)C)=C1
Computed Properties
- Exact Mass: 216.0301698g/mol
- Monoisotopic Mass: 216.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 67.9Ų
2-Chloro-4-isopropoxy-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243147-1g |
2-chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 95%+ | 1g |
$181 | 2022-06-12 | |
| Alichem | A029195882-5g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 95% | 5g |
578.88 USD | 2021-05-31 | |
| Alichem | A029195882-10g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 95% | 10g |
888.42 USD | 2021-05-31 | |
| Alichem | A029195882-25g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 95% | 25g |
1,624.08 USD | 2021-05-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00730574-1g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 97% | 1g |
¥1007.0 | 2023-04-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C23110-250mg |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 98% | 250mg |
¥1172.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | C23110-1g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 98% | 1g |
¥2332.0 | 2023-09-05 | |
| A2B Chem LLC | AY21233-250mg |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 97% | 250mg |
$43.00 | 2024-04-20 | |
| A2B Chem LLC | AY21233-1g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 97% | 1g |
$114.00 | 2024-04-20 | |
| A2B Chem LLC | AY21233-5g |
2-Chloro-4-isopropoxy-5-nitropyridine |
1462950-90-8 | 97% | 5g |
$398.00 | 2024-04-20 |
2-Chloro-4-isopropoxy-5-nitropyridine Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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